Cas no 420095-10-9 (2-(Tetrahydro-2H-pyran-4-yl)thiazol-4-amine)
2-(Tetrahydro-2H-pyran-4-yl)thiazol-4-amine Chemical and Physical Properties
Names and Identifiers
-
- 2-(Tetrahydro-2H-pyran-4-yl)thiazol-4-amine
- 420095-10-9
- Oprea1_851865
- 2-(tetrahydro-2h-pyran-4-yl)-1,3-thiazol-4-amine
- Cambridge id 5705243
- CCG-328726
- AKOS015943716
-
- Inchi: 1S/C8H12N2OS/c9-7-5-12-8(10-7)6-1-3-11-4-2-6/h5-6H,1-4,9H2
- InChI Key: ZEPGSJDABYMXRS-UHFFFAOYSA-N
- SMILES: S1C=C(N)N=C1C1CCOCC1
Computed Properties
- Exact Mass: 184.06703418Da
- Monoisotopic Mass: 184.06703418Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 150
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1
- Topological Polar Surface Area: 76.4Ų
2-(Tetrahydro-2H-pyran-4-yl)thiazol-4-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A119001489-1g |
2-(Tetrahydro-2H-pyran-4-yl)thiazol-4-amine |
420095-10-9 | 97% | 1g |
$731.88 | 2023-09-01 | |
| Chemenu | CM519965-1g |
2-(Tetrahydro-2H-pyran-4-yl)thiazol-4-amine |
420095-10-9 | 97% | 1g |
$*** | 2023-05-30 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1629769-1g |
2-(Tetrahydro-2H-pyran-4-yl)thiazol-4-amine |
420095-10-9 | 98% | 1g |
¥8772.00 | 2024-05-14 |
2-(Tetrahydro-2H-pyran-4-yl)thiazol-4-amine Related Literature
-
Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
-
Vanessa dos Santos Pereira Montera,Camila Aparecida Borges Food Funct., 2021,12, 7699-7708
-
Eunkyung Choi,Minjoo Ryu,Haeri Lee,Ok-Sang Jung Dalton Trans., 2017,46, 4595-4601
-
Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
-
C. Achilli,G. F. Guidetti,A. Ciana,D. Capsoni,G. Minetti Biomater. Sci., 2016,4, 1417-1421
Additional information on 2-(Tetrahydro-2H-pyran-4-yl)thiazol-4-amine
Comprehensive Overview of 2-(Tetrahydro-2H-pyran-4-yl)thiazol-4-amine (CAS No. 420095-10-9)
2-(Tetrahydro-2H-pyran-4-yl)thiazol-4-amine, with the CAS number 420095-10-9, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound features a unique molecular structure combining a tetrahydro-2H-pyran ring and a thiazole moiety, making it a versatile intermediate for synthesizing bioactive molecules. Researchers and industries are increasingly exploring its potential due to its structural flexibility and functional groups, which are pivotal in drug discovery and material science.
The growing interest in 2-(Tetrahydro-2H-pyran-4-yl)thiazol-4-amine is reflected in its applications across multiple domains. For instance, its thiazole component is known for its role in antimicrobial and anti-inflammatory agents, aligning with the current demand for novel therapeutic solutions. Additionally, the tetrahydro-2H-pyran ring enhances the compound's stability and bioavailability, a critical factor in modern pharmaceutical formulations. These attributes make it a subject of frequent searches in academic databases and patent filings.
One of the key reasons behind the popularity of CAS 420095-10-9 is its relevance to green chemistry and sustainable synthesis. With the global shift toward environmentally friendly practices, researchers are investigating efficient catalytic methods to produce this compound with minimal waste. This aligns with trending topics like circular economy and green solvents, which dominate scientific discussions and search engine queries. The compound's potential in biodegradable materials further amplifies its appeal.
From a technical perspective, 2-(Tetrahydro-2H-pyran-4-yl)thiazol-4-amine exhibits notable physicochemical properties. Its moderate solubility in polar solvents and thermal stability make it suitable for high-temperature reactions, a feature often highlighted in industrial applications. Analytical techniques such as HPLC and NMR spectroscopy are commonly employed to characterize its purity and structural integrity, addressing common user queries about quality control in synthesis.
The compound's nomenclature, including its IUPAC name and CAS registry number, is frequently searched by chemists and procurement specialists. Accurate identification is essential for regulatory compliance and safety data sheets (SDS), ensuring proper handling in laboratory settings. Furthermore, the rise of AI-driven chemical databases has streamlined access to such information, catering to the needs of professionals seeking rapid data retrieval.
In conclusion, 2-(Tetrahydro-2H-pyran-4-yl)thiazol-4-amine (420095-10-9) represents a compelling case study in modern chemical innovation. Its multifaceted applications, coupled with its alignment with sustainability trends, position it as a valuable asset in research and industry. As scientific advancements continue, this compound is likely to remain a focal point for both academic inquiry and commercial exploitation.
420095-10-9 (2-(Tetrahydro-2H-pyran-4-yl)thiazol-4-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)